5-(4-Ethylpiperazine-1-carbonyl)pyridin-2-amine dihydrochloride
Overview
Description
5-(4-Ethylpiperazine-1-carbonyl)pyridin-2-amine dihydrochloride is a white to off-white powder that is commonly used in scientific research. It is a useful research chemical .
Synthesis Analysis
The synthesis of 5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-amine, a related compound, involves the reaction of 1-Ethylpiperazine and 2-Chloro-5-chloromethylpyridine . Recent developments in the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Tautomerism and Structural Studies
- A study by Amarasekara et al. (2009) explored Schiff base derivatives related to the target compound, focusing on their tautomerism and structural aspects in both solution and solid states. This research aids in understanding the structural behavior of similar compounds in different states, which is crucial for pharmaceutical and material science applications (Amarasekara et al., 2009).
Synthesis of Heterocyclic Compounds
- Ghaedi et al. (2015) demonstrated the synthesis of novel pyrazolo[3,4-b]pyridine products, showcasing the utility of compounds like 5-(4-Ethylpiperazine-1-carbonyl)pyridin-2-amine dihydrochloride in creating new heterocyclic compounds, which have potential pharmacological applications (Ghaedi et al., 2015).
Nootropic Agents
- The work of Valenta et al. (1994) on the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds, which are potential nootropic agents, is relevant here. Compounds like 5-(4-Ethylpiperazine-1-carbonyl)pyridin-2-amine dihydrochloride could be used in the synthesis or modification of such nootropic agents (Valenta et al., 1994).
Anticancer Agents
- Vinayak et al. (2017) reported the synthesis of novel amine derivatives of pyridine compounds and their evaluation as anticancer agents. Similar compounds to 5-(4-Ethylpiperazine-1-carbonyl)pyridin-2-amine dihydrochloride have been explored for their potential in cancer treatment (Vinayak et al., 2017).
Antibacterial Activity
- Frolova et al. (2011) discovered a multicomponent reaction leading to novel heterocyclic compounds with notable antibacterial activities. Compounds structurally related to 5-(4-Ethylpiperazine-1-carbonyl)pyridin-2-amine dihydrochloride were used, highlighting their potential in developing new antibacterial agents (Frolova et al., 2011).
properties
IUPAC Name |
(6-aminopyridin-3-yl)-(4-ethylpiperazin-1-yl)methanone;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O.2ClH/c1-2-15-5-7-16(8-6-15)12(17)10-3-4-11(13)14-9-10;;/h3-4,9H,2,5-8H2,1H3,(H2,13,14);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COLZYBHZHBSPIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CN=C(C=C2)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.